Cas no 1535168-15-0 (3,5-Dibromo-4-(2-fluoroethoxy)aniline)

• Product Name: 3,5-Dibromo-4-(2-fluoroethoxy)aniline
• CAS No: 1535168-15-0
• MF: C₈H₈Br₂FNO
• MW: 312.961624145508
• CID: 5696680
• PubChem ID: 80698475
• Update Time: 2025-06-12

3,5-Dibromo-4-(2-fluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1144009
• 1535168-15-0
• AKOS019265526
• 3,5-dibromo-4-(2-fluoroethoxy)aniline
• Benzenamine, 3,5-dibromo-4-(2-fluoroethoxy)-
• 3,5-Dibromo-4-(2-fluoroethoxy)aniline

• Inchi： 1S/C8H8Br2FNO/c9-6-3-5(12)4-7(10)8(6)13-2-1-11/h3-4H,1-2,12H2
• InChI Key： ZBDRKGAAORUIDQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCCF)Br)N

Computed Properties

• Exact Mass: 312.89362g/mol
• Monoisotopic Mass: 310.89567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.840±0.06 g/cm3(Predicted)
• Boiling Point: 358.0±42.0 °C(Predicted)
• pka: 2.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3,5-Dibromo-4-(2-fluoroethoxy)aniline

Professional Introduction to 3,5-Dibromo-4-(2-fluoroethoxy)aniline (CAS No. 1535168-15-0)

3,5-Dibromo-4-(2-fluoroethoxy)aniline, a compound with the chemical identifier CAS No. 1535168-15-0, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylamine derivatives, characterized by its bromine and fluoroethoxy substituents, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a valuable scaffold for the development of novel therapeutic agents.

The synthesis of 3,5-Dibromo-4-(2-fluoroethoxy)aniline involves a series of well-defined chemical transformations that highlight the precision and expertise required in organic synthesis. The introduction of bromine atoms at the 3rd and 5th positions on the aniline ring enhances the reactivity of the molecule, making it a versatile intermediate for further functionalization. The presence of the 2-fluoroethoxy group at the 4th position introduces additional electronic and steric effects, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in arylamine derivatives due to their potential applications in drug discovery. Specifically, compounds with bromine and fluoro substituents have shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The structural motif of 3,5-Dibromo-4-(2-fluoroethoxy)aniline aligns well with these trends, making it an attractive candidate for further investigation.

One of the most compelling aspects of 3,5-Dibromo-4-(2-fluoroethoxy)aniline is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By inhibiting specific kinases, it may be possible to disrupt aberrant signaling pathways that contribute to disease progression. Preliminary studies have suggested that derivatives of this compound may exhibit potent kinase inhibitory activity, although further research is needed to fully elucidate their mechanism of action.

Another area of interest is the antimicrobial properties of 3,5-Dibromo-4-(2-fluoroethoxy)aniline. The combination of bromine and fluoroethoxy groups can enhance the compound's ability to interact with bacterial cell membranes and disrupt essential cellular processes. This has led to investigations into its potential as an antimicrobial agent against resistant bacterial strains. While still in the early stages of research, these findings are promising and warrant further exploration.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms can significantly influence a molecule's pharmacokinetic properties, including its metabolic stability and bioavailability. In the case of 3,5-Dibromo-4-(2-fluoroethoxy)aniline, the fluoroethoxy group may contribute to improved oral bioavailability and prolonged half-life upon administration. These attributes are critical for developing drugs that are both effective and practical for patient use.

Recent advances in computational chemistry have also facilitated the study of 3,5-Dibromo-4-(2-fluoroethoxy)aniline. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help identify optimal analogs for further development. By integrating computational methods with traditional wet chemistry approaches, scientists can accelerate the discovery process significantly.

The pharmaceutical industry has always been driven by innovation, and compounds like 3,5-Dibromo-4-(2-fluoroethoxy)aniline exemplify this spirit. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that target them more effectively. The unique structural features of this compound make it a promising candidate for addressing unmet medical needs across multiple therapeutic areas.

In conclusion, 3,5-Dibromo-4-(2-fluoroethoxy)aniline (CAS No. 1535168-15-0) is a fascinating molecule with significant potential in pharmaceutical research. Its structural characteristics and reported biological activities position it as a valuable tool for developing new drugs targeting various diseases. With ongoing research and advancements in synthetic methodologies, this compound is poised to make meaningful contributions to medicine in the coming years.